Cas no 952286-46-3 (6-(Butylthio)nicotinic acid)
6-(Butylthio)nicotinic acid structure
Product Name:6-(Butylthio)nicotinic acid
CAS No:952286-46-3
MF:C10H13NO2S
MW:211.28072142601
CID:2145364
Update Time:2023-08-04
6-(Butylthio)nicotinic acid Chemical and Physical Properties
Names and Identifiers
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- 6-(butylthio)nicotinic acid
- 6-(Butylthio)nicotinic acid
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- Inchi: 1S/C10H13NO2S/c1-2-3-6-14-9-5-4-8(7-11-9)10(12)13/h4-5,7H,2-3,6H2,1H3,(H,12,13)
- InChI Key: FTSZQHXKBIHSGQ-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C(=O)O)=CN=1)CCCC
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 187
- XLogP3: 2.5
- Topological Polar Surface Area: 75.5
6-(Butylthio)nicotinic acid Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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